Mucin-1 (950-958)
Description
Mucin-1
Scientific Research Applications
Mucin's Role in Cancer
Mucin-1 (MUC1) is highly expressed in various types of cancer, and its overexpression has been correlated with poor patient survival, especially in pancreatic tumors (Kalra & Campbell, 2007). MUC1's abnormal glycosylation and overexpression in cancer cells contribute to invasion, metastasis, angiogenesis, and apoptosis regulation (Wen-qing Chen et al., 2021).
Mucin in Immunotherapy
MUC1's unique characteristics, such as elevated protein expression and aberrant forms in malignancy, make it a suitable target for cancer immunotherapy. Therapeutic strategies include using monoclonal antibodies for cancer cell destruction and vaccinations with peptides and tumor extracts (G. Rivalland et al., 2015). MUC1(950–958) specific CD8+ T-cells have been explored for their potential in immunotherapy against malignant pleural mesothelioma, demonstrating MUC1's role as an immune target in this context (D. Roulois et al., 2011).
Mucin and Drug Interaction
The interaction between mucin and various drugs, such as theophylline, cephalexin, and prednisolone, is crucial for treating conditions like cystic fibrosis. Understanding this interaction can guide the development of more effective therapeutic strategies (C. Pontremoli et al., 2015).
Mucin in Ocular Drug Delivery
Mucin's biochemistry and its interaction with new polymers have significant implications in the field of ocular drug delivery. This involves exploring mucoadhesive liquid, semi-solid, and solid dosage forms for treating ocular diseases (A. Ludwig, 2005).
Mucin as a Resistance-Lowering Substance
Mucin preparations from different origins have been found to lower the resistance of microorganisms, increasing their pathogenicity. This property of mucin has implications in studying infectious diseases, offering insights into resistance mechanisms and potential therapeutic approaches (L. Olitzki, 1948).
Mucin in Gastrointestinal Microflora
Mucin plays a critical role in maintaining the balance of intestinal flora. It offers mucosal protection and affects mucin secretion, which could contribute to the development of conditions like gastrointestinal mucositis (A. Stringer et al., 2009).
Mucin's Interaction with Bacteria
Studies have shown that mucin can bind with bacteria such as Staphylococcus aureus, indicating its potential in enhancing the effectiveness of antibiotics and providing a novel approach to tackling bacterial infections (Michael U. Adikwu, 2011).
properties
sequence |
STAPPVHNV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Mucin-1 (950-958) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
